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Introduction

NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric
modulator of the N-methyl-D-aspartate receptor (NMDAR). It is a spiro-f-lactam-based
compound designed to mimic structural features of rapastinel (formerly GLYX-13). Unlike direct
NMDAR agonists or antagonists, NYX-2925 modulates receptor activity to enhance synaptic
plasticity, a fundamental process for learning and memory. Preclinical studies have
demonstrated its ability to facilitate NMDAR-dependent long-term potentiation (LTP) in the
hippocampus, a key brain region for memory formation. These application notes provide
detailed protocols and data for researchers investigating the effects of NYX-2925 on LTP in
hippocampal slices.

Mechanism of Action

NYX-2925 enhances synaptic plasticity by positively modulating NMDARSs. It has been shown
to increase the binding of the NMDAR open-channel blocker MK-801 to human NR2A-D
subtypes, indicating an enhancement of channel opening. This modulation leads to an
increased NMDAR-mediated current and facilitates the induction of LTP. The proposed
signaling pathway suggests that NYX-2925 acts as a co-agonist at the NMDAR, enhancing
glutamatergic neurotransmission. This, in turn, is thought to activate downstream signaling
cascades, such as those involving Src kinase, which are crucial for the expression of LTP.
Furthermore, NYX-2925 has been shown to promote the trafficking and synaptic insertion of
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NMDARSs, particularly the GIuN2B subtype, and AMPA receptors, further contributing to its
effects on synaptic strength.
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 To cite this document: BenchChem. [Application Notes and Protocols for NYX-2925 in
Hippocampal Long-Term Potentiation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821466#nyx-2925-for-inducing-long-term-
potentiation-in-hippocampal-slices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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